molecular formula C17H18O B8386832 1-(4-Phenylphenyl)cyclopentan-1-ol

1-(4-Phenylphenyl)cyclopentan-1-ol

Cat. No.: B8386832
M. Wt: 238.32 g/mol
InChI Key: XMHBAGNUDCQCNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Phenylphenyl)cyclopentan-1-ol is a cyclopentanol derivative featuring a biphenyl substituent at the 1-position of the cyclopentane ring. The biphenyl group introduces significant steric bulk and aromaticity, which can influence solubility, reactivity, and intermolecular interactions. Such compounds are often explored in pharmaceutical and materials science applications due to their ability to modulate hydrophobic interactions and steric effects .

Properties

Molecular Formula

C17H18O

Molecular Weight

238.32 g/mol

IUPAC Name

1-(4-phenylphenyl)cyclopentan-1-ol

InChI

InChI=1S/C17H18O/c18-17(12-4-5-13-17)16-10-8-15(9-11-16)14-6-2-1-3-7-14/h1-3,6-11,18H,4-5,12-13H2

InChI Key

XMHBAGNUDCQCNT-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)(C2=CC=C(C=C2)C3=CC=CC=C3)O

Origin of Product

United States

Comparison with Similar Compounds

1-(3-Bromophenyl)cyclopentan-1-ol

  • Molecular Formula : C₁₁H₁₃BrO
  • Molar Mass : 241.12 g/mol
  • Key Features: The bromine atom at the 3-position enhances electrophilic reactivity, making this compound a candidate for cross-coupling reactions. Its higher molecular weight compared to non-halogenated analogs may reduce solubility in polar solvents .

1-(4-Ethylphenyl)cyclopentan-1-ol

  • Molecular Formula : C₁₃H₁₈O
  • Molar Mass : 190.28 g/mol
  • Key Features : The ethyl group increases lipophilicity (log P ~4.77 inferred from similar biphenyl compounds), favoring membrane permeability in pharmaceutical contexts. This substituent also reduces steric hindrance compared to bulkier groups like tert-butyl .

1-((tert-Butyldiphenylsilyl)ethynyl)cyclopentan-1-ol

  • Synthetic Method: Prepared via hydromagnesiation and subsequent functionalization with cyclopentanone .
  • Key Features : The tert-butyldiphenylsilyl group enhances thermal stability and protects reactive sites during multi-step syntheses. This compound is typically a colorless oil, contrasting with crystalline halogenated analogs .

Physicochemical Properties

Compound Molecular Weight (g/mol) Substituent Key Property Reference
1-(4-Phenylphenyl)cyclopentan-1-ol ~230 (estimated) Biphenyl High hydrophobicity, steric bulk
1-(3-Bromophenyl)cyclopentan-1-ol 241.12 3-Bromophenyl Electrophilic reactivity
1-(4-Ethylphenyl)cyclopentan-1-ol 190.28 4-Ethylphenyl Enhanced lipophilicity
1-(Hydroxymethyl)cyclopentan-1-ol 116.16 Hydroxymethyl High polarity, water solubility

Host-Guest and Solubility Behavior

  • Biphenyl-containing phosphines (e.g., diphenyl(4-phenylphenyl)phosphine) exhibit moderate association constants (Kf ~10²) in supercritical CO₂, with hydrophobic effects less pronounced than in aqueous systems . This suggests that 1-(4-Phenylphenyl)cyclopentan-1-ol may show similar solvent-dependent interaction trends.

Pharmaceutical Relevance

  • Bifonazole, a drug containing a (4-phenylphenyl)methyl group, demonstrates antifungal activity via ergosterol synthesis inhibition . The biphenyl moiety in 1-(4-Phenylphenyl)cyclopentan-1-ol could similarly enhance membrane targeting in bioactive molecules.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.